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Compound Focus: Cerberin

CAS No.: 25633-33-4

Cat. No.: S523204

To study Cerberin's inhibition of Na+/K+ ATPase, researchers use a combination of biochemical, molecular,

and cellular techniques.

Methodology Description & Application

Cell Viability Assays (MTT) Measures metabolic activity to determine cytotoxicity and ICso values
of Cerberin in various cell lines [1].

Intracellular lon Imaging Uses fluorescent dyes (e.g., for Ca2*, Na*, K*) to quantify changes in
intracellular ion concentrations in real-time after Cerberin exposure [1].

Western Blotting & Detects changes in protein expression (e.g., Na+/K+ ATPase
Immunocytochemistry subunits), phosphorylation, and activation of signaling pathways (e.qg.,
cleavage of Caspase-3 for apoptosis) [2] [1].

Flow Cytometry (Annexin Quantifies the proportion of cells undergoing apoptosis and/or
VIPI) necrosis (hybrid cell death) following Na+/K+ ATPase inhibition [1].
Molecular Docking Studies Computational modeling to predict the binding conformation and

affinity of Cerberin and its derivatives to the Na+/K+ ATPase,
identifying key interaction sites [3].
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The following diagram maps the logical workflow of a comprehensive experimental protocol to elucidate

Cerberin's mechanism of action, from initial treatment to final analysis.
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From Cellular Toxicity to Therapeutic Potential

The molecular events triggered by Cerberin have significant consequences, ranging from acute poisoning to

potential applications in cancer therapy.

¢ Mechanism of Toxicity: The cascade that makes Cerberin a potent poison is directly linked to its
mechanism of action. The critical rise in intracellular calcium in cardiac muscle cells causes
increased contractility (positive inotropy), but ultimately leads to prolonged action potentials
and severe cardiac arrhythmias, including bradycardia and various heart blocks [4] [5]. Concurrently,
the depletion of intracellular K+ is a known trigger for apoptotic cell death programs [1].

e Emerging Anticancer Applications: Research has revealed that Cerberin exhibits potent
cytotoxic activity against various human cancer cell lines, including pancreatic (PANC-1), triple-
negative breast (MDA-MB-468), and non-small cell lung (A549) carcinomas [2]. Beyond simple
Na+/K+ ATPase inhibition, Cerberin has been shown to inhibit the PIBK/IAKT/mTOR signaling
pathway, a critical driver of cell growth and survival in many cancers [2]. This dual action can induce
multiple forms of regulated cell death.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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